![molecular formula C14H12Cl2FN B1396902 N-(3,5-Dichlorobenzyl)-1-(4-fluorophenyl)methanamine CAS No. 1179959-12-6](/img/structure/B1396902.png)
N-(3,5-Dichlorobenzyl)-1-(4-fluorophenyl)methanamine
Overview
Description
N-(3,5-Dichlorobenzyl)-1-(4-fluorophenyl)methanamine is a useful research compound. Its molecular formula is C14H12Cl2FN and its molecular weight is 284.2 g/mol. The purity is usually 95%.
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Scientific Research Applications
Biased Agonists in Antidepressant Drug Development
One significant application of N-(3,5-Dichlorobenzyl)-1-(4-fluorophenyl)methanamine derivatives is in the development of new antidepressant drugs. A study by Sniecikowska et al. (2019) focused on novel derivatives of this compound as "biased agonists" of serotonin 5-HT1A receptors. These compounds exhibited promising antidepressant-like activity and robust stimulation of ERK1/2 phosphorylation, a crucial pathway in antidepressant action, in rat cortex models. This research indicates the potential of these compounds as effective antidepressants with favorable pharmacokinetic profiles (Sniecikowska et al., 2019).
Chiral Discrimination and Molecular Interactions
Another application area involves the study of chiral discrimination and molecular interactions. Bereznitski et al. (2002) achieved the separation of enantiomers of a similar compound on an amylose tris-3,5-dimethylphenyl carbamate stationary phase. Their research contributes to the understanding of molecular interactions, particularly weak hydrogen bonds and enantioselectivity, which are critical in the field of pharmaceuticals and chiral chemistry (Bereznitski et al., 2002).
Development of Neurokinin-1 Receptor Antagonists
The development of neurokinin-1 receptor antagonists for clinical applications is another area of research. Harrison et al. (2001) described the synthesis of a compound with structural similarities, highlighting its potential in clinical applications for conditions like depression and emesis. This research contributes to expanding therapeutic options in these areas (Harrison et al., 2001).
Alzheimer's Disease Treatment
Research into Alzheimer's disease treatment also utilizes similar compounds. Kumar et al. (2013) synthesized 3-aryl-1-phenyl-1H-pyrazole derivatives, including N-((4-fluorophenyl)-1-phenyl-1H-pyrazole-4-yl) methylene) methanamine, to explore their potential as acetylcholinesterase inhibitors. This research is vital in discovering new treatments for Alzheimer's disease (Kumar et al., 2013).
Cancer Research
In cancer research, compounds like this compound are explored for their potential as antitumor agents. The development of new cytotoxic agents, such as those studied by Ramazani et al. (2014), demonstrates the role these compounds could play in advancing cancer treatment strategies (Ramazani et al., 2014).
Properties
IUPAC Name |
N-[(3,5-dichlorophenyl)methyl]-1-(4-fluorophenyl)methanamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12Cl2FN/c15-12-5-11(6-13(16)7-12)9-18-8-10-1-3-14(17)4-2-10/h1-7,18H,8-9H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AZGTVYARMLQBFL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CNCC2=CC(=CC(=C2)Cl)Cl)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12Cl2FN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.2 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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